Cas no 16964-20-8 (3-Chloro-N-(4-methylphenyl)benzenesulfonamide)

• Product Name: 3-Chloro-N-(4-methylphenyl)benzenesulfonamide
• CAS No: 16964-20-8
• MF: C₁₃H₁₂ClNO₂S
• MW: 281.757881164551
• CID: 5403907
• PubChem ID: 889300
• Update Time: 2025-10-29

3-Chloro-N-(4-methylphenyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-(4-methylphenyl)benzenesulfonamide
• SR-01000260620-1
• CHEMBL3943861
• AKOS000812218
• F3394-1329
• 16964-20-8
• SR-01000260620
• 3-chloro-N-(p-tolyl)benzenesulfonamide
• 3-chloro-N-(4-methylphenyl)benzene-1-sulfonamide
• BDBM50203157

• Inchi： 1S/C13H12ClNO2S/c1-10-5-7-12(8-6-10)15-18(16,17)13-4-2-3-11(14)9-13/h2-9,15H,1H3
• InChI Key： NZMWVYQPRZLTOY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)S(NC1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 281.0277275g/mol
• Monoisotopic Mass: 281.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54.6Ų

Additional information on 3-Chloro-N-(4-methylphenyl)benzenesulfonamide

Introduction to 3-Chloro-N-(4-methylphenyl)benzenesulfonamide (CAS No. 16964-20-8)

3-Chloro-N-(4-methylphenyl)benzenesulfonamide, identified by its Chemical Abstracts Service (CAS) number 16964-20-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of 3-Chloro-N-(4-methylphenyl)benzenesulfonamide, including its chlorinated aromatic ring and sulfonamide functional group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The sulfonamide moiety in 3-Chloro-N-(4-methylphenyl)benzenesulfonamide is a key pharmacophore that interacts with biological targets, such as enzymes and receptors, to modulate physiological processes. This interaction is often exploited in the design of drugs targeting various diseases, including infectious diseases, inflammatory conditions, and cancer. The presence of a chlorine substituent at the 3-position of the benzene ring enhances the lipophilicity and metabolic stability of the compound, which are critical factors in determining its bioavailability and pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-Chloro-N-(4-methylphenyl)benzenesulfonamide and its biological targets. These studies have revealed that the compound exhibits promising binding affinity to certain enzymes involved in metabolic pathways relevant to drug metabolism and signal transduction. This insight has opened new avenues for developing novel therapeutic agents with improved efficacy and reduced side effects.

In the realm of medicinal chemistry, 3-Chloro-N-(4-methylphenyl)benzenesulfonamide has been explored as a lead compound for further derivatization to enhance its pharmacological properties. By modifying specific functional groups or introducing additional substituents, researchers aim to optimize its binding affinity, selectivity, and pharmacokinetic characteristics. Such modifications are often guided by structure-activity relationship (SAR) studies, which provide a systematic framework for understanding how changes in chemical structure influence biological activity.

The synthesis of 3-Chloro-N-(4-methylphenyl)benzenesulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These techniques not only streamline the synthesis process but also enable the introduction of complex structural motifs into the molecule.

One of the most compelling aspects of 3-Chloro-N-(4-methylphenyl)benzenesulfonamide is its potential in addressing unmet medical needs. Ongoing research suggests that this compound may exhibit inhibitory effects on certain enzymes implicated in cancer progression and inflammation. Preclinical studies have demonstrated that derivatives of this scaffold can modulate key signaling pathways involved in these diseases, offering a promising foundation for further clinical development.

The role of computational tools in drug discovery has been instrumental in accelerating the development pipeline for compounds like 3-Chloro-N-(4-methylphenyl)benzenesulfonamide. High-throughput virtual screening (HTVS) and molecular dynamics simulations allow researchers to rapidly evaluate thousands of compounds against biological targets, identifying those with the highest potential for further optimization. These computational approaches complement traditional experimental methods, providing a more efficient pathway to discovering novel therapeutic agents.

The future prospects for 3-Chloro-N-(4-methylphenyl)benzenesulfonamide are bright, with ongoing research aimed at elucidating its mechanism of action and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical reality. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists are poised to unlock the full potential of this compound as a therapeutic agent.

In conclusion,3-Chloro-N-(4-methylphenyl)benzenesulfonamide (CAS No. 16964-20-8) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for human health. Its unique structural features, combined with promising preclinical data, position it as a compelling candidate for further development into novel drugs targeting various diseases. As research continues to uncover new insights into its biological activities,3-Chloro-N-(4-methylphenyl)benzenesulfonamide is poised to play a pivotal role in shaping the future of medicine.